Cas no 2228336-57-8 (1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol)

1-Chloro-3-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoro-propan-1-ol is a fluorinated aromatic compound featuring a trifluoromethoxy substituent, which enhances its lipophilicity and metabolic stability. The presence of both chloro and fluoro groups contributes to its reactivity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural properties allow for selective functionalization, enabling applications in the development of bioactive molecules. The trifluoromethoxy group imparts electron-withdrawing characteristics, improving binding affinity in target interactions. This compound is particularly valuable in medicinal chemistry for designing enzyme inhibitors or receptor modulators. High purity grades ensure consistency in research and industrial processes. Proper handling is advised due to potential reactivity under specific conditions.
1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol structure
2228336-57-8 structure
Product Name:1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol
CAS No:2228336-57-8
MF:C9H7ClF4O2
MW:258.597295999527
CID:6595064
PubChem ID:165699356
Update Time:2025-06-13

1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol
    • 3-Chloro-α-(fluoromethyl)-4-(trifluoromethoxy)benzenemethanol
    • 1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol
    • 2228336-57-8
    • EN300-1945087
    • Inchi: 1S/C9H7ClF4O2/c10-6-3-5(7(15)4-11)1-2-8(6)16-9(12,13)14/h1-3,7,15H,4H2
    • InChI Key: KIVZPGMHCGPABL-UHFFFAOYSA-N
    • SMILES: C1(C(CF)O)=CC=C(OC(F)(F)F)C(Cl)=C1

Computed Properties

  • Exact Mass: 258.0070698g/mol
  • Monoisotopic Mass: 258.0070698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.450±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 269.1±40.0 °C(Predicted)
  • pka: 12.59±0.20(Predicted)

1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1945087-1g
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol
2228336-57-8
1g
$1229.0 2023-09-17
Enamine
EN300-1945087-5g
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol
2228336-57-8
5g
$3562.0 2023-09-17
Enamine
EN300-1945087-10g
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol
2228336-57-8
10g
$5283.0 2023-09-17
Enamine
EN300-1945087-0.05g
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol
2228336-57-8
0.05g
$1032.0 2023-09-17
Enamine
EN300-1945087-0.1g
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol
2228336-57-8
0.1g
$1081.0 2023-09-17
Enamine
EN300-1945087-0.25g
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol
2228336-57-8
0.25g
$1131.0 2023-09-17
Enamine
EN300-1945087-0.5g
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol
2228336-57-8
0.5g
$1180.0 2023-09-17
Enamine
EN300-1945087-1.0g
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol
2228336-57-8
1g
$1229.0 2023-06-01
Enamine
EN300-1945087-2.5g
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol
2228336-57-8
2.5g
$2408.0 2023-09-17
Enamine
EN300-1945087-5.0g
1-[3-chloro-4-(trifluoromethoxy)phenyl]-2-fluoroethan-1-ol
2228336-57-8
5g
$3562.0 2023-06-01

1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol Related Literature

Additional information on 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol

Recent Advances in the Study of 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol (CAS: 2228336-57-8)

The compound 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol (CAS: 2228336-57-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol, which contribute to its reactivity and interaction with biological targets. The presence of both chloro and trifluoromethoxy groups on the phenyl ring, combined with the fluoroethanol moiety, makes this compound a promising candidate for further exploration in medicinal chemistry. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and fluorination methodologies, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol exhibits notable biological activity, particularly in modulating specific enzyme pathways involved in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that this compound may act as an inhibitor of key enzymes in the arachidonic acid cascade, which could have implications for the treatment of chronic inflammatory conditions. Additionally, preliminary data indicate potential neuroprotective effects, although further validation is required.

The pharmacokinetic properties of 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol have also been a focus of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles, revealing favorable bioavailability and stability under physiological conditions. These findings support the compound's potential as a lead candidate for further drug development.

Despite these promising results, challenges remain in the optimization of 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol for clinical applications. Issues such as selectivity, toxicity, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between academic and industrial researchers are expected to play a crucial role in overcoming these hurdles and advancing the compound toward preclinical testing.

In conclusion, 1-3-chloro-4-(trifluoromethoxy)phenyl-2-fluoroethan-1-ol (CAS: 2228336-57-8) represents a promising avenue for drug discovery, with its unique chemical structure and demonstrated biological activity. Continued research into its mechanisms of action and therapeutic potential will be essential for realizing its full clinical value. This briefing underscores the importance of interdisciplinary collaboration and innovative synthetic approaches in the development of novel bioactive compounds.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd